rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol
Overview
Description
Rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol, also known as ROT, is a chiral compound belonging to the oxolan-3-ol family of compounds. It is a cyclic organic compound with a molecular formula of C4H6N2O2 and a molecular weight of 114.1 g/mol. ROT is an important intermediate in the synthesis of several pharmaceuticals, and has been studied extensively for its potential use in a variety of scientific applications.
Mechanism of Action
Rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol is an active chiral compound and its mechanism of action is based on its ability to act as a catalyst in asymmetric synthesis. It acts as a chiral template, allowing for the formation of new chiral molecules. Additionally, rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol can act as a ligand in metal-catalyzed reactions, allowing for the formation of optically active compounds.
Biochemical and Physiological Effects
rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol has been studied extensively for its potential use in a variety of biochemical and physiological processes. It has been shown to be effective in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs and antiviral agents. Additionally, rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol has been shown to be effective in the synthesis of peptides and amino acids, and in the production of optically active compounds.
Advantages and Limitations for Lab Experiments
Rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and its chiral nature makes it an ideal building block for the synthesis of a variety of compounds. Additionally, rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol is relatively stable and can be used in a variety of reaction conditions. However, rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol is sensitive to air and light, and its reactivity can be affected by the presence of other compounds.
Future Directions
Rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol has been studied extensively, but there are still many potential applications that have yet to be explored. One potential application is in the synthesis of optically active compounds, as rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol has been shown to be effective in the formation of chiral molecules. Additionally, rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol could be used in the synthesis of peptides and amino acids, and in the production of other pharmaceuticals. Furthermore, rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol could be used in the synthesis of biodegradable polymers, which could be used for a variety of applications. Finally, rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol could be used in the synthesis of optically active compounds for use in medical imaging and diagnostics.
Synthesis Methods
Rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol can be synthesized either through a direct route or through an indirect route. The direct route involves the reaction of a 1,2,3-triazole with an aldehyde, while the indirect route involves the reaction of an aldehyde with an oxazoline. Both routes involve the use of catalysts, and the products obtained depend on the reaction conditions.
Scientific Research Applications
Rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol has a wide range of scientific applications, including its use as a chiral building block in the synthesis of pharmaceuticals and other compounds. It can also be used as a catalyst in asymmetric synthesis, as a ligand in metal-catalyzed reactions, and as a substrate in enzymatic reactions. Additionally, rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol can be used in the synthesis of other chiral molecules, such as amino acids and peptides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-ol involves the use of a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) to form the triazole ring, followed by a stereoselective reduction of the resulting alkyne to form the desired oxolan-3-ol.", "Starting Materials": [ "Propargyl alcohol", "1,2,3-Triazole", "Sodium azide", "Copper sulfate", "Sodium ascorbate", "Tetrahydrofuran", "Water" ], "Reaction": [ "Step 1: Dissolve propargyl alcohol in tetrahydrofuran and add sodium azide. Stir the mixture at room temperature for 24 hours to form the propargyl azide.", "Step 2: Dissolve 1,2,3-triazole in tetrahydrofuran and add copper sulfate and sodium ascorbate. Stir the mixture at room temperature for 30 minutes to form the copper catalyst.", "Step 3: Add the propargyl azide to the copper catalyst and stir the mixture at room temperature for 24 hours to form the triazole ring.", "Step 4: Stereoselectively reduce the alkyne using a suitable reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the desired oxolan-3-ol." ] } | |
CAS RN |
2307774-27-0 |
Molecular Formula |
C6H9N3O2 |
Molecular Weight |
155.2 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
